Cas no 916065-32-2 (1H-PYRAZOLE-3-CARBOXAMIDE, 4-AMINO-1-[(4-METHOXYPHENYL)METHYL]-)

• Product Name: 1H-PYRAZOLE-3-CARBOXAMIDE, 4-AMINO-1-[(4-METHOXYPHENYL)METHYL]-
• CAS No: 916065-32-2
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• MDL: MFCD23702152
• CID: 3232420
• PubChem ID: 15949220
• Update Time: 2025-05-26

1H-PYRAZOLE-3-CARBOXAMIDE, 4-AMINO-1-[(4-METHOXYPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-3-CARBOXAMIDE, 4-AMINO-1-[(4-METHOXYPHENYL)METHYL]-
• 4-Amino-1-(4-methoxy-benzyl)-1H-pyrazole-3-carboxylic acid amide
• DB-425988
• 4-amino-1-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide
• 916065-32-2
• 4-Amino-1-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide
• SCHEMBL4100807
• 4-AMINO-1-[(4-METHOXYPHENYL)METHYL]PYRAZOLE-3-CARBOXAMIDE

• MDL： MFCD23702152
• Inchi： 1S/C12H14N4O2/c1-18-9-4-2-8(3-5-9)6-16-7-10(13)11(15-16)12(14)17/h2-5,7H,6,13H2,1H3,(H2,14,17)
• InChI Key： ISRRHYUGYIYINY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 246.11167570Da
• Monoisotopic Mass: 246.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.2Ų

Additional information on 1H-PYRAZOLE-3-CARBOXAMIDE, 4-AMINO-1-[(4-METHOXYPHENYL)METHYL]-

Recent Advances in the Study of 1H-Pyrazole-3-Carboxamide, 4-Amino-1-[(4-Methoxyphenyl)Methyl]- (CAS: 916065-32-2)

The compound 1H-Pyrazole-3-Carboxamide, 4-Amino-1-[(4-Methoxyphenyl)Methyl]- (CAS: 916065-32-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The compound's unique structural features, including the pyrazole core and the 4-methoxybenzyl substituent, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the synthetic pathways for 916065-32-2, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that employs a one-pot reaction strategy, significantly reducing the number of steps required compared to traditional methods. This advancement not only improves the scalability of production but also enhances the compound's accessibility for further pharmacological studies. The study also highlighted the importance of the 4-methoxybenzyl group in stabilizing the compound's structure, which is critical for its biological activity.

In terms of biological activity, 1H-Pyrazole-3-Carboxamide, 4-Amino-1-[(4-Methoxyphenyl)Methyl]- has demonstrated promising results in preclinical models. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory effects against a specific kinase implicated in inflammatory diseases. The researchers utilized molecular docking simulations to elucidate the binding interactions between the compound and the kinase's active site, revealing that the pyrazole ring and the carboxamide group play pivotal roles in the inhibitory mechanism. These findings suggest that 916065-32-2 could serve as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the compound's pharmacokinetic properties have also been conducted. A recent pharmacokinetic study, published in the European Journal of Pharmaceutical Sciences in 2024, evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of 916065-32-2 in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. However, the study also identified areas for improvement, such as enhancing metabolic stability to reduce first-pass effects. These insights are crucial for guiding future structural modifications to optimize the compound's drug-like properties.

Looking ahead, the potential clinical applications of 1H-Pyrazole-3-Carboxamide, 4-Amino-1-[(4-Methoxyphenyl)Methyl]- are being explored in various therapeutic areas. Preliminary data from a 2024 study in Cancer Research suggest that the compound may exhibit antitumor activity by modulating specific signaling pathways involved in cancer cell proliferation. While these findings are still in the early stages, they underscore the compound's versatility and potential as a multi-target agent. Future research directions may include expanding the scope of biological targets, conducting more extensive in vivo studies, and exploring combination therapies to enhance efficacy.

In conclusion, the compound 1H-Pyrazole-3-Carboxamide, 4-Amino-1-[(4-Methoxyphenyl)Methyl]- (CAS: 916065-32-2) represents a promising area of research in chemical biology and medicinal chemistry. Recent advancements in its synthesis, biological activity, and pharmacokinetic properties highlight its potential as a therapeutic agent. Continued investigation into its mechanisms of action and clinical applications will be essential for translating these findings into tangible medical benefits. This research brief serves as a foundation for further exploration and collaboration within the scientific community.